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Introduction

Ethyl 4-oxocyclohexanecarboxylate is a versatile bifunctional molecule featuring both a
ketone and an ester functional group. This unique structural arrangement makes it a valuable
intermediate in organic synthesis, particularly in the pharmaceutical industry for the preparation
of various active pharmaceutical ingredients (APIs). A thorough understanding of its physical
properties is paramount for its effective use in reaction engineering, process development,
purification, and formulation. This technical guide provides a comprehensive overview of the
core physical properties of Ethyl 4-oxocyclohexanecarboxylate, detailed experimental
protocols for their determination, and relevant synthetic and analytical workflows.

Core Physical and Chemical Properties

Ethyl 4-oxocyclohexanecarboxylate is typically a colorless to pale yellow liquid at room
temperature with a faint, fruity, or ester-like odor.[1] Its key physical and chemical properties are
summarized in the tables below.

General Properties
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Property Value Source(s)
Chemical Formula CoH1403 [2][3]
Molecular Weight 170.21 g/mol [21[3]1[41[5]
Appearance CoIorIfess. to light yellow/orange (1176}

clear liquid
Odor Mild, ester-like [1107]
CAS Number 17159-79-4 [BI[41[5116][7]
Property Value Conditions Source(s)
Boiling Point 150-152 °C at 40 mmHg [A15117118119]
152 °C at 40 mmHg [6]
Melting Point 221-226 °C [7119]
Density 1.068 g/mL at 25 °C [A1517118119]
Specific Gravity 1.07 20/20 °C [6]
Refractive Index 1.458-1.461 [7]
1.461 at 20 °C (41051081191
1.46 [6]
Flash Point >110 °C (>230 °F) closed cup [A15117118119]
Vapor Pressure 0.0238 mmHg at 25 °C [7]

Solubility Profile
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Solvent Solubility Source(s)
Water Sparingly soluble / Insoluble [1]8]
Ethanol Readily soluble [1]
Acetone Readily soluble [1]

Ether Readily soluble [1]
Chloroform Soluble [9]
Methanol Soluble 9]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures for the determination of the
key physical properties of Ethyl 4-oxocyclohexanecarboxylate.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is
a suitable method.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

e Small test tube (e.g., 75 x 10 mm)

o Capillary tube (sealed at one end)

e Heat source (Bunsen burner or oil bath)

¢ Mineral oil
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Procedure:

e Add a small amount (approximately 0.5 mL) of Ethyl 4-oxocyclohexanecarboxylate to the
small test tube.

e Place the capillary tube, with the sealed end facing up, into the test tube containing the
sample.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Place the thermometer and attached test tube into the Thiele tube containing mineral oil,
ensuring the oil level is above the sample.

¢ Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue heating until a steady stream of bubbles is observed.
o Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it can be accurately
determined using a pycnometer or a calibrated volumetric flask.

Apparatus:
e Pycnometer or a small volumetric flask (e.g., 5 or 10 mL) with a stopper
¢ Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath
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Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer with its stopper on the analytical balance (ma1).

Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it (mz2).

Empty the pycnometer, rinse it with acetone, and dry it completely.

Fill the pycnometer with Ethyl 4-oxocyclohexanecarboxylate and allow it to equilibrate in
the constant temperature water bath.

Dry the exterior of the pycnometer and weigh it (ms).

The density of the sample (p_sample) at the given temperature is calculated using the
following formula: p_sample = [(ms - m1) / (mz2 - m1)] * p_water where p_water is the density
of water at the experimental temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is often used to assess
purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper

Soft tissue paper
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» Standard liquid with a known refractive index (for calibration, e.g., distilled water)
Procedure:

e Turn on the refractometer and the connected constant temperature water bath (e.g., 20 °C).
o Calibrate the instrument using a standard liquid with a known refractive index.

e Open the prism of the refractometer and clean the surfaces with a soft tissue and a suitable
solvent (e.g., ethanol or acetone), then allow it to dry.

e Using a clean dropper, place a few drops of Ethyl 4-oxocyclohexanecarboxylate onto the
surface of the lower prism.

e Close the prisms firmly.

e Look through the eyepiece and adjust the coarse and fine adjustment knobs until the
boundary line between the light and dark fields is sharp and centered in the crosshairs.

« If color fringes are observed, adjust the chromatic dispersion compensator to eliminate them.
o Read the refractive index value from the scale.

o Clean the prisms thoroughly after the measurement.

Determination of Solubility (Qualitative)

Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous
solution. A qualitative assessment can be performed to determine its solubility in various
solvents.

Apparatus:
e Small test tubes
o Vortex mixer or stirring rods

o Droppers or pipettes
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Procedure:

o Place a small, measured amount of Ethyl 4-oxocyclohexanecarboxylate (e.g., 0.1 mL) into
a clean, dry test tube.

e Add a small, measured volume of the solvent to be tested (e.g., 1 mL) to the test tube.

o Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set
period (e.g., 1-2 minutes).

o Observe the mixture to see if the solute has completely dissolved. The formation of a single,
clear phase indicates solubility. The presence of two distinct layers, cloudiness, or
undissolved droplets indicates insolubility or partial solubility.

e Record the observations for each solvent tested (e.g., water, ethanol, acetone, diethyl ether).

Applications in Drug Development

Ethyl 4-oxocyclohexanecarboxylate serves as a key starting material or intermediate in the
synthesis of several pharmaceuticals. Its bifunctional nature allows for a variety of chemical
transformations, making it a versatile building block.

One notable application is in the synthesis of tranexamic acid, an antifibrinolytic agent used to
treat or prevent excessive blood loss. The synthesis involves the conversion of the ketone
group to an amino group and hydrolysis of the ester.[1][6]
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Synthesis of Tranexamic Acid

(Ethyl 4-oxocyclohexanecarboxylate)

NH20OH-HCI, Pyridine

(

thyl 4-(hydroxyimino)cyclohexanecarboxylat
(Oxime formation)

)

H2, Raney Ni

Ethyl 4-aminocyclohexanecarboxylate
(Reduction of oxime)

1. NaOH (aq)
2. HCl (aq)

Tranexamic Acid
(Hydrolysis of ester)
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HPLC Purity Analysis Workflow

1. Sample Preparation 2. HPLC Instrumentation

. " . Isocratic or Gradient Mobile Phase .
Dissolve sample in mobile phase C18 Reverse-Phase Column (e.g., Acetonitrile/Water) UV Detector (e.g., at 210 nm) Sample Preparation
Filter through 0.45 um syringe filter HPLC Instrumentation

Chromatographic Analysis

3. Chromatogi aphic Analysis

A
Inject sample onto the column Data Processing and Reporting

\4

Elute with mobile phase

\4

Detect eluting components

4. Data Proci;sing and Reporting

Integrate peak areas

Calculate purity (% area)

Generate analysis report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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